Cas no 1082766-16-2 (3-(3-Methyl-1,2,4-oxadiazol-5-yl)phenol)

• Product Name: 3-(3-Methyl-1,2,4-oxadiazol-5-yl)phenol
• CAS No: 1082766-16-2
• Molecular Formula: C₉H₈N₂O₂
• Molecular Weight: 176.17202
• MDL: MFCD11505289
• CID: 1087518
• PubChem ID: 29893097

3-(3-Methyl-1,2,4-oxadiazol-5-yl)phenol Properties

Names and Identifiers

• 3-(3-Methyl-1,2,4-oxadiazol-5-yl)phenol
• 3-(3-methyl-1,2,4-oxadiazol-5-yl)phenol
• VS-10865
• ALBB-035237
• STK945827
• DB-150651
• SCHEMBL860042
• 3-(3-methyl-1,2,4-oxadiazol-5-yl)phenol, AldrichCPR
• Phenol, 3-(3-methyl-1,2,4-oxadiazol-5-yl)-
• DTXSID80651998
• 3-(3-methyl-1,2,4-oxadiazol-5-yl)phenol(SALTDATA: FREE)
• AKOS000275869
• BBL031936
• 1082766-16-2

• MDL： MFCD11505289
• InChIKey： LRNKLYYRAKUFNN-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H8N2O2/c1-6-10-9(13-11-6)7-3-2-4-8(12)5-7/h2-5,12H,1H3
• SMILES： CC1=NOC(=N1)C2=CC(=CC=C2)O

Computed Properties

• Exact Mass: 176.058577502g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 176.058577502g/mol
• Heavy Atom Count: 13
• Complexity: 177
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 59.2Ų